Cas no 59989-97-8 (1,4-Benzenedicarboxylic acid, dinitro-)

• Product Name: 1,4-Benzenedicarboxylic acid, dinitro-
• CAS No: 59989-97-8
• MF: C₈H₄N₂O₈
• MW: 256.125962257385
• CID: 336610
• PubChem ID: 53652694
• Update Time: 2025-04-19

1,4-Benzenedicarboxylic acid, dinitro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, dinitro-
• 2,3-dinitroterephthalic acid
• DTXSID00705700
• 59989-97-8
• 2,3-Dinitrobenzene-1,4-dicarboxylic acid

• Inchi： 1S/C8H4N2O8/c11-7(12)3-1-2-4(8(13)14)6(10(17)18)5(3)9(15)16/h1-2H,(H,11,12)(H,13,14)
• InChI Key： ANTJQCOLMJGTFH-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C(=O)O)C(=C1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 255.99672
• Monoisotopic Mass: 255.99676509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 160.88